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An In-depth Technical Guide to Biotite as a Rock-Forming Mineral in Granites and Schists

Introduction
Biotite is a common phyllosilicate mineral belonging to the mica group, renowned as a

significant rock-forming mineral.[1][2][3] Its presence and chemical composition in igneous and

metamorphic rocks, particularly granites and schists, provide invaluable insights into the

petrogenesis, tectonic settings, and thermal history of the Earth's crust.[4][5] This technical

guide offers a comprehensive examination of biotite, focusing on its characteristics within

these two critical rock types. It is intended for researchers, scientists, and professionals in

geology and materials science who require detailed information on the mineral's properties,

formation, and analytical methodologies.

The term "biotite" is a field term for a group of dark mica minerals, primarily representing a

solid-solution series between the iron-rich end-member annite (KFe₃AlSi₃O₁₀(OH)₂) and the

magnesium-rich end-member phlogopite (KMg₃AlSi₃O₁₀(OH)₂).[3][6][7] Its generalized

chemical formula is K(Mg,Fe)₃AlSi₃O₁₀(F,OH)₂.[1][6][7][8] Named in honor of the French

physicist Jean-Baptiste Biot for his research on the optical properties of micas, this mineral is

fundamental to petrological studies.[3][6][8][9]

General Properties of Biotite
Biotite's distinct physical and optical properties facilitate its identification in both hand

specimens and thin sections. These properties are summarized in the tables below.
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Physical Properties
Biotite is characterized by its perfect basal cleavage, allowing it to be split into thin, flexible

sheets.[2][6][7][8] This property is a hallmark of the mica group. When found in large crystals,

these are often called "books."[6]

Property Description Value Range

Crystal System Monoclinic 2/m

Cleavage
Perfect basal cleavage on

{001}
-

Fracture Uneven, micaceous -

Hardness (Mohs)
Soft, can be scratched with a

fingernail
2.5–3.0[1][6][8][10]

Specific Gravity
Varies with iron content (annite

is heavier)
2.7–3.4 g/cm³[1][6][7][11]

Luster
Vitreous to pearly on cleavage

surfaces
-

Color
Black, dark brown, dark green,

yellowish when weathered

Black, dark brown, greenish-

brown[6][7][11]

Streak White to gray White[6][7][11]

Tenacity Sheets are flexible and elastic Brittle to flexible[6]

Table 1. Summary of the physical properties of biotite.

Optical Properties
Under a petrographic microscope, biotite exhibits distinctive optical characteristics that are

crucial for its identification in thin sections.
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Property Description Value Range

Optical Class Biaxial negative (-)

Refractive Index nα, nβ, nγ
nα = 1.565–1.625, nβ = 1.605–

1.675, nγ = 1.605–1.675[6]

Birefringence
High, but can be masked by

mineral color
δ = 0.03–0.07[6]

Pleochroism

Strong, typically from pale

yellow/brown to dark

brown/green

Strong[3][6]

Extinction
Parallel or near-parallel to

cleavage traces

"Bird's eye" extinction is

characteristic[3][6]

Relief Moderate Moderate[3][6]

Table 2. Summary of the optical properties of biotite.

Biotite in Granites
Biotite is a ubiquitous ferromagnesian mineral in a wide variety of granitic rocks.[2][7][12] Its

composition is a sensitive indicator of the magma's origin, chemical composition, and

crystallization conditions.[4][13]

Petrogenesis and Occurrence
In granitic magmas, biotite crystallizes from the melt as a primary mineral, often alongside

feldspars, quartz, and amphibole.[8][14] It is a principal host for iron and magnesium in many

granites.[12] The stability of biotite in a magma is dependent on pressure, temperature, and

water content; it is more common in intrusive rocks like granite than in their volcanic

equivalents (rhyolite) because it is less stable at lower pressures.[12]

The chemical composition of biotite, particularly its aluminum and iron content, can help

classify the host granite:
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Peraluminous (S-type) Granites: Formed from the melting of sedimentary sources, these

granites contain biotite that is typically enriched in Al and Fe.[4][15][16]

Calc-alkaline (I-type) Granites: Derived from igneous sources, these granites have biotite
with higher Mg content and are associated with subduction zones.[4][15][17][18]

Alkaline (A-type) Granites: These granites contain iron-rich biotite and are associated with

tectonic settings like continental rifts.[4]

Chemical Composition
The composition of biotite in granites is highly variable. It is a solid solution between annite,

phlogopite, siderophyllite, and eastonite.[9] Titanium is a common minor element, and its

concentration is strongly temperature-dependent.

Oxide Typical Range in Granites (wt.%)

SiO₂ 33 - 39

Al₂O₃ 12 - 18

TiO₂ 1.5 - 5.0

FeO* 15 - 28

MgO 5 - 15

K₂O 8 - 10

Fe/(Fe+Mg) ratio 0.28 - 0.72[15][16]

Table 3. Typical major oxide composition of biotite in granitic rocks. FeO represents total iron.*

Geothermobarometry Applications
The composition of biotite is a powerful tool for estimating the physical conditions of magma

crystallization.[19] Several thermobarometers have been developed based on the

concentration of specific elements in biotite.
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Thermobarometer Principle Formula/Basis

Titanium-in-biotite
Ti substitution is highly

sensitive to temperature.[20]

T (°C) = {[ln(Ti) + 2.3594 +

1.7283 × (XMg)³] / (4.6482 ×

10⁻⁹)}0.333[19]

Aluminum-in-biotite
Total Al content is correlated

with crystallization pressure.

P (kbar) = 3.03 × Altotal −

6.53[19]

Machine Learning Models

Utilizes large experimental

datasets to derive complex

relationships between

composition, T, and P.[21]

Based on algorithms like

extremely randomized trees.

[21]

Table 4. Selected geothermobarometers based on biotite composition.

The logical pathway for the formation of biotite in a granitic system is illustrated below.

Granitic Magma Chamber

Fractional Crystallization (Cooling)

Resulting Rock

Silicic Melt
(Si, Al, K, Fe, Mg, H₂O)

Plagioclase High T

K-Feldspar Intermediate T

Quartz
 Low T

Biotite
K(Mg,Fe)₃AlSi₃O₁₀(OH)₂

 Intermediate T

Granite

Click to download full resolution via product page

Biotite crystallization sequence in a granitic magma.
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Biotite in Schists
Biotite is a defining mineral in many metamorphic rocks, especially schists. Its appearance

marks a specific grade of metamorphism, and its composition changes systematically with

increasing temperature and pressure.[6][9][12]

Petrogenesis and Occurrence
Schists are medium-grade metamorphic rocks characterized by a preferred orientation of platy

minerals, a texture known as schistosity.[22][23] Biotite-schist is a common variety that forms

during the regional metamorphism of clay-rich sedimentary rocks (pelites).[12][23][24]

During prograde metamorphism, the following sequence is typically observed:

Chlorite Zone: At low grades, clay minerals and fine micas in the protolith (e.g., shale)

recrystallize to form chlorite and muscovite.

Biotite Zone: With increasing temperature (entering the greenschist facies), chlorite,

muscovite, and potassium feldspar react to form the first biotite.[9] This reaction marks the

"biotite isograd," a key metamorphic boundary.

Garnet Zone and Higher: As temperature continues to increase into the amphibolite facies,

biotite remains stable and coexists with minerals like garnet, staurolite, and kyanite.[9][12]

Biotite eventually breaks down at very high temperatures (granulite facies) into orthopyroxene

and K-feldspar.[9][12]

Chemical Composition
The composition of biotite in schists is influenced by the bulk composition of the original rock

and the metamorphic grade. The partitioning of Fe and Mg between coexisting biotite and

garnet is particularly sensitive to temperature and is a widely used geothermometer.[6][25][26]

Generally, with increasing metamorphic grade, the TiO₂ content of biotite tends to increase.
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Oxide Typical Range in Pelitic Schists (wt.%)

SiO₂ 34 - 40

Al₂O₃ 15 - 22

TiO₂ 0.5 - 3.0

FeO* 12 - 25

MgO 6 - 16

K₂O 8 - 10

Table 5. Typical major oxide composition of biotite in pelitic schists. FeO represents total iron.*

The metamorphic pathway leading to the formation of biotite schist is depicted below.

Prograde Metamorphism (Increasing T & P)

Pelitic Protolith
(Shale, Mudstone)

Chlorite Zone
(Chlorite + Muscovite)

Low Grade Biotite Zone
(Biotite + Chlorite + Muscovite)

Biotite Isograd Garnet Zone
(Garnet + Biotite + Muscovite)

Higher Grade

Biotite Schist

Click to download full resolution via product page

Metamorphic pathway for the formation of biotite schist.

Experimental Protocols
Accurate characterization of biotite requires precise analytical techniques. The following

sections detail the standard protocols for the most common methods.

Sample Preparation for Microscopy and Microanalysis
Rock Sample Acquisition: Collect a fresh, unweathered sample of the granite or schist.

Thin Section Preparation:
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Cut a small slab from the rock sample.

Grind one face of the slab until it is perfectly flat and polished.

Mount the polished face to a glass microscope slide using epoxy resin.

Cut off the excess rock material, leaving a thin slice on the slide.

Grind the slice down to a standard thickness of 30 micrometers. The rock will be

transparent at this thickness.

Polish the final surface for use in optical microscopy and electron microprobe analysis.

Optical Microscopy
Objective: To identify biotite, observe its textural relationships with other minerals, and

describe its optical properties.

Methodology:

Place the prepared thin section on the rotating stage of a petrographic microscope.

Observe the mineral in plane-polarized light (PPL). Note its color, pleochroism (by rotating

the stage), cleavage, and relief.

Observe the mineral under cross-polarized light (XPL). Note its birefringence (interference

colors) and extinction angle relative to its cleavage. The characteristic "bird's eye"

extinction is a key diagnostic feature.[6]

Electron Probe Micro-Analyzer (EPMA)
Objective: To obtain precise quantitative chemical compositions of individual biotite grains.

Methodology:

Sample Coating: The polished thin section must be coated with a thin layer of carbon to

make it electrically conductive.

Instrument Setup:
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Insert the coated section into the microprobe's sample chamber and evacuate to a high

vacuum.

Set the instrument parameters: typically an accelerating voltage of 15-20 kV and a

beam current of 15-20 nA.[4] A focused electron beam (1-5 µm) is used.

Analysis:

Locate biotite grains using the back-scattered electron (BSE) detector.

Select multiple points on a single grain for analysis to check for compositional zoning.

For each point, the electron beam excites the sample, which then emits X-rays with

energies characteristic of the elements present.

The wavelength-dispersive spectrometers (WDS) measure the intensity of these X-rays.

Data Reduction: The raw X-ray counts are compared against those from known standards

and corrected for matrix effects (ZAF correction) to yield quantitative weight percentages

of the constituent oxides.[4]

The general workflow for analyzing biotite from a rock sample is outlined in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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